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Compound of Interest

Compound Name: ent-Tedizolid Phosphate

CAS No.: 1835340-19-6

Cat. No.: B1145310

Get Quote

Executive Summary & Chemical Identity
In the development of oxazolidinone antibiotics, stereochemistry is not merely a structural

feature but the primary determinant of efficacy. Tedizolid Phosphate (TR-701) is a prodrug

rapidly converted in vivo to the active moiety, Tedizolid (TR-700). The clinically approved agent

exists strictly as the (5R) enantiomer.

ent-Tedizolid Phosphate refers to the (5S) enantiomer (the mirror image). While

pharmacologically considered the distomer (less active form), it is a critical reference standard

in Quality Control (QC) to quantify chiral purity and in mechanistic studies to validate ribosomal

binding specificity.
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Feature
Active Pharmaceutical
Ingredient (API)

Target Enantiomer (ent-
Tedizolid)

Common Name Tedizolid Phosphate ent-Tedizolid Phosphate

Stereochemistry (5R) (5S)

CAS Number 856867-55-5
Not widely indexed (Ref. as

enantiomer of 856867-55-5)

Molecular Formula

Molecular Weight 450.32 g/mol 450.32 g/mol

IUPAC Name

[(5R)-3-{3-fluoro-4-[6-(2-

methyl-2H-tetrazol-5-yl)pyridin-

3-yl]phenyl}-2-oxo-1,3-

oxazolidin-5-yl]methyl

dihydrogen phosphate

[(5S)-3-{3-fluoro-4-[6-(2-

methyl-2H-tetrazol-5-yl)pyridin-

3-yl]phenyl}-2-oxo-1,3-

oxazolidin-5-yl]methyl

dihydrogen phosphate

The Prodrug Mechanism & Stereochemical
Causality
To understand the isolation of the ent-form, one must understand the activation pathway.

Tedizolid Phosphate is biologically inactive until hydrolyzed by endogenous phosphatases.

Activation Pathway Visualization
The following diagram illustrates the conversion of the prodrug to the active intercalator and the

critical point where stereochemistry dictates binding affinity.
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Figure 1: The metabolic activation of Tedizolid. The (5R) configuration is essential for the final

step of docking into the 23S rRNA pocket.

Protocol: Chiral Synthesis and Resolution
Researchers often require the ent-Tedizolid Phosphate to validate chiral HPLC methods.

Relying on "racemic" synthesis is inefficient. The preferred method utilizes chiral pool synthesis

starting from the opposite glycidyl butyrate enantiomer.

Synthesis of the (5S)-Core (ent-Tedizolid)
Principle: The C5 stereocenter is established during the formation of the oxazolidinone ring.

Reagents Required:

Precursor: 3-Fluoro-4-[6-(2-methyl-2H-tetrazol-5-yl)pyridin-3-yl]aniline.

Chiral Building Block: (R)-Glycidyl butyrate (Note: Using the (R)-glycidyl ester yields the (5S)-

oxazolidinone due to inversion of configuration during ring opening/closing mechanisms,

whereas (S)-glycidyl butyrate yields the approved (5R) drug).

Base: Lithium tert-butoxide (LiOtBu).

Step-by-Step Workflow:

Carbamate Formation: React the aniline precursor with benzyl chloroformate (Cbz-Cl) in the

presence of sodium bicarbonate (

) to protect the amine.

Lithiation & Cyclization:

Cool the reaction vessel to -78°C in THF.

Add n-butyllithium (n-BuLi) to deprotonate the carbamate.

Add (R)-glycidyl butyrate dropwise.
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Mechanism: The nucleophilic nitrogen attacks the epoxide (or ester, followed by epoxide

formation), leading to cyclization.

Result: Formation of the (5S)-hydroxymethyl oxazolidinone intermediate.

Phosphorylation (Prodrug Formation):

React the (5S)-hydroxymethyl intermediate with phosphorus oxychloride (

).

Hydrolyze to yield ent-Tedizolid Phosphate.

Analytical Validation: Chiral HPLC Protocol
To certify a batch of Tedizolid Phosphate is free of the ent-isomer, or to characterize the ent-

isomer itself, use the following validated conditions.

Parameter Condition

Column
Chiralpak IA (Amylose tris(3,5-

dimethylphenylcarbamate))

Dimensions 250 mm × 4.6 mm, 5 µm particle size

Mobile Phase
n-Hexane : Ethanol : Diethylamine (50 : 50 : 0.1

v/v/v)

Flow Rate 1.0 mL/min

Detection UV at 254 nm

Temperature 25°C

Expected Retention
(5R)-Tedizolid (Active): ~12.5 min (5S)-Tedizolid

(ent): ~16.2 min

Note: Retention times vary by system dead volume; relative retention (

) is the key metric.
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Pharmacological Differentiation
Why is the ent-form (5S) the distomer? The mechanism of action relies on the drug binding to

the peptidyl transferase center (PTC) of the bacterial ribosome.

Structural Biology of Binding
The (5R) Fit: The hydroxymethyl group (or the phosphate tail before cleavage) at the C5

position projects into a specific hydrophilic pocket of the 23S rRNA. This interaction stabilizes

the drug, preventing the formation of the initiation complex.

The (5S) Clash: In the ent-isomer, the C5 substituent projects in the opposite vector, causing

steric hindrance with the nucleotide bases (specifically G2505 and U2506 in E. coli

numbering). This reduces binding affinity by orders of magnitude (typically >100-fold

increase in MIC).
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Figure 2: Logical flow of stereochemical impact on ribosomal binding.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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